(22S,25R)-5α-Solanidan-3β-ol
(22S,25R)-5α-Solanidan-3β-ol
Brand Name:
Vulcanchem
CAS No.:
11004-30-1
VCID:
VC0079038
InChI:
InChI=1S/C27H45NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16-25,29H,5-15H2,1-4H3/t16-,17-,18+,19+,20-,21+,22+,23+,24+,25+,26+,27+/m1/s1
SMILES:
CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C
Molecular Formula:
C27H45NO
Molecular Weight:
399.7 g/mol
(22S,25R)-5α-Solanidan-3β-ol
CAS No.: 11004-30-1
Main Products
VCID: VC0079038
Molecular Formula: C27H45NO
Molecular Weight: 399.7 g/mol
| CAS No. | 11004-30-1 |
|---|---|
| Product Name | (22S,25R)-5α-Solanidan-3β-ol |
| Molecular Formula | C27H45NO |
| Molecular Weight | 399.7 g/mol |
| IUPAC Name | (1S,2R,5S,7S,10S,11S,14S,15R,16S,17S,20R,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol |
| Standard InChI | InChI=1S/C27H45NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16-25,29H,5-15H2,1-4H3/t16-,17-,18+,19+,20-,21+,22+,23+,24+,25+,26+,27+/m1/s1 |
| Standard InChIKey | JALVTHFTYRPDMB-IKSKCRHHSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H]2[C@H]([C@H]3[C@@H](N2C1)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@@H]6[C@@]5(CC[C@@H](C6)O)C)C)C |
| SMILES | CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C |
| Canonical SMILES | CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C |
| PubChem Compound | 134659 |
| Last Modified | Nov 11 2021 |
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